(4,4-Difluoropiperidin-3-yl)methanol
Overview
Description
“(4,4-Difluoropiperidin-3-yl)methanol” is a chemical compound with the molecular formula C6H11F2NO . It has a molecular weight of 151.15 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES string FC1(CCNCC1CO)F . This indicates that the molecule consists of a piperidine ring with two fluorine atoms attached to the same carbon atom, and a methanol group attached to the third carbon atom in the ring .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 151.15 g/mol . It has a topological polar surface area of 32.3 Ų . The compound has 2 hydrogen bond donors and 4 hydrogen bond acceptors . It has a rotatable bond count of 1 . The exact mass and monoisotopic mass of the compound are 151.08087030 g/mol .
Scientific Research Applications
NMR Spectroscopy in Chemical Analysis :
- (Yousif & Roberts, 1968) explored the use of fluorine magnetic resonance spectroscopy to measure rates of inversion in 4,4-difluoropiperidine. This study highlights the application in analytical chemistry for understanding molecular structures.
Impact on Lipid Dynamics in Biological Membranes :
- (Nguyen et al., 2019) discussed methanol's influence on lipid dynamics, using isotopically distinct lipids in unilamellar vesicles. This research is crucial in understanding the role of methanol in cell membrane processes and drug delivery systems.
Catalysis and Industrial Applications :
- In the field of catalysis, (Tian et al., 2015) outlined the methanol-to-olefins process, which is significant for industrial applications and chemical production.
- (Kermagoret & Braunstein, 2008) focused on the synthesis of nickel complexes for catalytic activity, demonstrating the importance of methanol in creating efficient catalysts.
Environmental and Health Monitoring :
- (Zheng et al., 2019) investigated the use of Yttrium Oxide multishelled hollow structures for detecting methanol, essential for environmental and healthcare monitoring.
Biological Conversion for Chemical Production :
- Research by (Whitaker et al., 2017) on engineering Escherichia coli for converting methanol into metabolites opens avenues in biotechnology for producing specialty chemicals.
Methanol in Energy Technologies :
- (Dalena et al., 2018) provided an overview of methanol's role as a clean-burning fuel and its potential in reducing CO2 emissions, highlighting its significance in energy technologies.
Material Science and Surface Chemistry :
- (Wu et al., 2012) utilized methanol to study surface sites of metal oxide catalysts, contributing to advancements in material science and surface chemistry.
Pharmaceutical Applications :
- (Tomassetti et al., 2016) explored the use of the direct methanol fuel cell (DMFC) for analytical purposes in the pharmaceutical field, demonstrating its utility in drug development and quality control.
properties
IUPAC Name |
(4,4-difluoropiperidin-3-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2NO/c7-6(8)1-2-9-3-5(6)4-10/h5,9-10H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTGWMTQKEVTLQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1(F)F)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1331823-62-1 |
Source
|
| Record name | (4,4-difluoropiperidin-3-yl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[3-(5-Chloro-pyridin-2-yl)-5-methyl-isoxazol-4-yl]-methanol](/img/structure/B1403057.png)
![Methyl 3-amino-4-({2-[(tert-butoxycarbonyl)amino]ethyl}amino)benzoate](/img/structure/B1403064.png)
![8-(Phenylmethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene](/img/structure/B1403069.png)
![3-Azaspiro[5.5]undecan-9-one hydrochloride](/img/structure/B1403076.png)
![3-(4-Methoxy-5-methylpyrimidin-2-yl)pyrazolo[1,5-a]pyrazine](/img/structure/B1403077.png)
